Cas no 84100-29-8 (1-Propanaminium,N,N,N,2-tetramethyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-, chloride (1:1))

• Product Name: 1-Propanaminium,N,N,N,2-tetramethyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-, chloride (1:1)
• CAS No: 84100-29-8
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 725627
• PubChem ID: 25090886
• Update Time: 2025-04-19

1-Propanaminium,N,N,N,2-tetramethyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N,2-tetramethyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-, chloride (1:1)
• (2,2-dimethyl-3-prop-2-enoyloxypropyl)-trimethylazanium,chloride
• 2,2-dimethyl-3-[(1-oxoallyl)oxy]propyltrimethylammonium chloride
• EINECS 282-110-0
• 84100-29-8
• 2,2-Dimethyl-3-((1-oxoallyl)oxy)propyltrimethylammonium chloride
• NS00089913
• N,N,N,2,2-Pentamethyl-3-[(prop-2-enoyl)oxy]propan-1-aminium chloride
• DTXSID701004379

• Inchi： 1S/C11H22NO2.ClH/c1-7-10(13)14-9-11(2,3)8-12(4,5)6;/h7H,1,8-9H2,2-6H3;1H/q+1;/p-1
• InChI Key： KZFGODFMICNOHF-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(C=C)=O)CC(C)(C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 235.133907
• Monoisotopic Mass: 235.133907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3